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Compound of Interest

Compound Name: Selenium tetrabromide

Cat. No.: B1594642

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystalline structure of selenium(1V)
bromide (SeBras), a compound of interest in various chemical and pharmaceutical research
fields. Understanding the precise three-dimensional arrangement of atoms within this solid is
fundamental to comprehending its physicochemical properties and potential applications.
Selenium(1V) bromide is known to exist in two distinct polymorphic forms, a-SeBrs and 3-SeBra,
each characterized by a unique crystal lattice and atomic arrangement.

Polymorphism of Selenium(lV) Bromide

Selenium(1V) bromide crystallizes in two different forms, a trigonal a-polymorph and a
monoclinic B-polymorph.[1] Both structures are built from tetrameric, cubane-like molecules of
(SeBra)a, but differ in the packing of these units within the crystal lattice.[1][2] The a-form is the
thermodynamically stable phase, while the -form is metastable.

Crystallographic Data

The crystallographic parameters for both polymorphs of selenium(lV) bromide have been
determined by single-crystal X-ray diffraction. The key data are summarized in the tables below
for easy comparison.
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Table 1: Crystallographic Data for a-Selenium(lV)

Bromide
Parameter Value
Crystal System Trigonal
Space Group P31c (No. 159)
Lattice Parameters a=10.200(7) A

c =30.351(18) A

o =90°

B=90°

y =120°

Unit Cell Volume (V) 2733.6 A3
Formula Units (2) 16

Data sourced from Born, Kniep, and Mootz (1979).

Table 2: Crystallographic Data for B-Selenium(1V)
Bromide
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Parameter Value
Crystal System Monoclinic
Space Group C2/c (No. 15)
Lattice Parameters a=17.02 A
b=10.39 A

c=1549 A

a=90°

B=117°

y =90°

Unit Cell Volume (V) 2437.8 A3
Formula Units (2) 16

Data sourced from Born, Kniep, and Mootz (1979).

Experimental Protocols

The determination of the crystalline structures of a- and B-SeBra involved precise experimental
procedures for synthesis, crystal growth, and data collection.

Synthesis of Selenium(lV) Bromide

A direct reaction between high-purity elemental selenium and bromine is the established
method for the synthesis of selenium(lV) bromide. The stoichiometry of the reaction is as
follows:

Se + 2Br2 —» SeBra

This reaction is typically carried out in a sealed, evacuated glass ampoule to prevent the
hygroscopic product from decomposing.

Crystal Growth
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Single crystals of both the a and B polymorphs suitable for X-ray diffraction studies were
obtained via a vapor phase transport method. This technique involves the sublimation of the
polycrystalline SeBra material in a sealed tube with a controlled temperature gradient. The
difference in temperature between the source and growth zones drives the transport and
subsequent deposition of single crystals. The specific temperature profiles used for the
selective crystallization of each polymorph are crucial for obtaining high-quality specimens.

X-ray Diffraction Analysis

The crystallographic data presented were collected using a single-crystal X-ray diffractometer.
A suitable crystal of each polymorph was mounted and irradiated with monochromatic X-rays.
The diffraction patterns were recorded, and the intensities of the reflections were measured.
These data were then used to solve the crystal structures, which involves determining the unit
cell dimensions, space group, and the positions of all atoms within the unit cell. The structural
models were subsequently refined to achieve the best possible fit with the experimental data.

Visualizations
Experimental Workflow for Crystal Structure
Determination

The following diagram illustrates the general workflow for the determination of the crystalline
structure of selenium(lV) bromide.
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A simplified workflow for the determination of the crystal structure of SeBra.
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Relationship Between o and  Polymorphs

The two polymorphs of selenium(lV) bromide are related through a metastable-to-stable phase
transformation. The following diagram depicts this relationship.
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The relationship between the metastable 3-polymorph and the stable a-polymorph of SeBra.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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